Cas no 2228914-53-0 (1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid)

1-(3-Fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid is a fluorinated cyclopropane carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a cyclopropane ring with a substituted phenyl group, offering steric and electronic properties that may enhance binding affinity in target interactions. The fluorine substituent can improve metabolic stability and lipophilicity, while the methyl group may influence steric hindrance. This compound is useful as an intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined structure allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies.
1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid structure
2228914-53-0 structure
Product Name:1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid
CAS No:2228914-53-0
MF:C12H13FO2
MW:208.228827238083
CID:6328150
PubChem ID:165651520
Update Time:2025-10-28

1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid
    • 1-[(3-fluoro-5-methylphenyl)methyl]cyclopropane-1-carboxylic acid
    • 2228914-53-0
    • EN300-1739653
    • Inchi: 1S/C12H13FO2/c1-8-4-9(6-10(13)5-8)7-12(2-3-12)11(14)15/h4-6H,2-3,7H2,1H3,(H,14,15)
    • InChI Key: LNDIUPUJQOJSRH-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C=C(C=1)CC1(C(=O)O)CC1

Computed Properties

  • Exact Mass: 208.08995782g/mol
  • Monoisotopic Mass: 208.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1739653-0.05g
1-[(3-fluoro-5-methylphenyl)methyl]cyclopropane-1-carboxylic acid
2228914-53-0
0.05g
$864.0 2023-09-20
Enamine
EN300-1739653-0.1g
1-[(3-fluoro-5-methylphenyl)methyl]cyclopropane-1-carboxylic acid
2228914-53-0
0.1g
$904.0 2023-09-20
Enamine
EN300-1739653-0.25g
1-[(3-fluoro-5-methylphenyl)methyl]cyclopropane-1-carboxylic acid
2228914-53-0
0.25g
$946.0 2023-09-20
Enamine
EN300-1739653-0.5g
1-[(3-fluoro-5-methylphenyl)methyl]cyclopropane-1-carboxylic acid
2228914-53-0
0.5g
$987.0 2023-09-20
Enamine
EN300-1739653-1.0g
1-[(3-fluoro-5-methylphenyl)methyl]cyclopropane-1-carboxylic acid
2228914-53-0
1g
$1029.0 2023-06-03
Enamine
EN300-1739653-2.5g
1-[(3-fluoro-5-methylphenyl)methyl]cyclopropane-1-carboxylic acid
2228914-53-0
2.5g
$2014.0 2023-09-20
Enamine
EN300-1739653-5.0g
1-[(3-fluoro-5-methylphenyl)methyl]cyclopropane-1-carboxylic acid
2228914-53-0
5g
$2981.0 2023-06-03
Enamine
EN300-1739653-10.0g
1-[(3-fluoro-5-methylphenyl)methyl]cyclopropane-1-carboxylic acid
2228914-53-0
10g
$4421.0 2023-06-03
Enamine
EN300-1739653-1g
1-[(3-fluoro-5-methylphenyl)methyl]cyclopropane-1-carboxylic acid
2228914-53-0
1g
$1029.0 2023-09-20
Enamine
EN300-1739653-5g
1-[(3-fluoro-5-methylphenyl)methyl]cyclopropane-1-carboxylic acid
2228914-53-0
5g
$2981.0 2023-09-20

Additional information on 1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid

Research Brief on 1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS: 2228914-53-0)

1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid (CAS: 2228914-53-0) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropane carboxylic acid scaffold and fluorinated aromatic moiety, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer research. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid involves a multi-step process, starting with the preparation of the cyclopropane ring followed by the introduction of the fluorinated phenyl group. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity and purity of the compound. Researchers have optimized the synthetic route to improve yield and scalability, which is critical for its potential industrial application.

Pharmacological evaluations of this compound have revealed its ability to modulate key biological pathways. In vitro studies demonstrate its inhibitory effects on specific enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may interfere with cancer cell proliferation by targeting signaling pathways like PI3K/AKT, making it a subject of interest in oncology research.

Recent preclinical studies have further explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies highlight its favorable bioavailability and metabolic stability, which are essential for its progression into clinical trials. However, challenges such as potential toxicity and off-target effects require further investigation to ensure its safety and efficacy in human applications.

In conclusion, 1-(3-fluoro-5-methylphenyl)methylcyclopropane-1-carboxylic acid represents a promising candidate in the development of new therapeutic agents. Its unique chemical structure and demonstrated biological activities warrant continued research to fully elucidate its therapeutic potential. Future studies should focus on optimizing its pharmacological properties and conducting rigorous preclinical and clinical evaluations to translate these findings into viable medical treatments.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD